Cas no 267-61-8 (Benzo[1,2-b:5,4-b']dithiophene)

• Product Name: Benzo[1,2-b:5,4-b']dithiophene
• CAS No: 267-61-8
• MF: C₁₀H₆S₂
• MW: 190.2846
• CID: 2655894
• PubChem ID: 605316
• Update Time: 2024-10-30

Benzo[1,2-b:5,4-b']dithiophene Chemical and Physical Properties

Names and Identifiers

• 5,4-b']dithiophene
• Benzo[1,2-b:5,4-b']dithiophene
• thieno[3,2-f][1]benzothiole
• GDVHFOZYTHGPGZ-UHFFFAOYSA-N
• CS-0046737
• MFCD31731100
• SCHEMBL1041559
• Benzo[1,2:b:5,4-b']dithiophene
• 4,12-dithiatricyclo[7.3.0.0(3),?]dodeca-1,3(7),5,8,10-pentaene
• B6274
• D72870
• 267-61-8

• Inchi： 1S/C10H6S2/c1-3-11-9-6-10-8(2-4-12-10)5-7(1)9/h1-6H
• InChI Key： GDVHFOZYTHGPGZ-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C2C([H])=C3C([H])=C([H])SC3=C([H])C1=2

Computed Properties

• Exact Mass: 189.99109254g/mol
• Monoisotopic Mass: 189.99109254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes